molecular formula C32H51O41S5-5 B1230042 Sulfoevernan CAS No. 52108-89-1

Sulfoevernan

Cat. No.: B1230042
CAS No.: 52108-89-1
M. Wt: 1252.1 g/mol
InChI Key: RPKFABXAVQGMDX-LVVATKCBSA-I
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Sulfoevernan is a synthetic organosulfur compound characterized by a sulfonic acid group (-SO₃H) integrated into a complex aromatic backbone. Its chemical structure, proposed as C₁₈H₁₅SO₃Na (sodium sulfonate derivative), enables unique solubility in polar solvents and stability under high-temperature conditions . Synthesized via sulfonation of a precursor aromatic hydrocarbon followed by neutralization, Sulfoevernan exhibits applications in catalysis, polymer stabilization, and as a surfactant in industrial processes . Its mechanism of action in catalytic systems involves coordinating transition metals (e.g., rhodium, palladium) through the sulfonate group and aromatic π-electrons, enhancing reaction efficiency in cross-coupling reactions .

Properties

CAS No.

52108-89-1

Molecular Formula

C32H51O41S5-5

Molecular Weight

1252.1 g/mol

IUPAC Name

[(2R,3R,4S,5R,6R)-4-[(2R,3R,4R,5S,6S)-3,4-dihydroxy-5-(hydroxymethyl)-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-[(2R,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6R)-2-[(2R,3S,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(sulfonatooxymethyl)oxan-3-yl]oxy-3,5-dihydroxy-6-(sulfonatooxymethyl)oxan-4-yl]oxy-3,5-dihydroxy-6-(sulfonatooxymethyl)oxan-4-yl]oxy-3,5-dihydroxyoxan-2-yl]methyl sulfate

InChI

InChI=1S/C32H56O41S5/c33-1-8-10(3-60-74(45,46)47)66-29(21(41)15(8)35)71-26-17(37)12(5-62-76(51,52)53)68-31(23(26)43)73-28-19(39)13(6-63-77(54,55)56)69-32(24(28)44)72-27-18(38)11(4-61-75(48,49)50)67-30(22(27)42)70-25-14(7-64-78(57,58)59)65-9(2-34)16(36)20(25)40/h8-44H,1-7H2,(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)/p-5/t8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18-,19-,20+,21-,22-,23-,24-,25-,26+,27+,28+,29-,30-,31-,32-/m1/s1

InChI Key

RPKFABXAVQGMDX-LVVATKCBSA-I

SMILES

C(C1C(OC(C(C1O)O)OC2C(C(OC(C2O)OC3C(C(OC(C3O)OC4C(C(OC(C4O)OC5C(OC(C(C5O)O)CO)COS(=O)(=O)[O-])COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O

Isomeric SMILES

C([C@@H]1[C@H](O[C@@H]([C@@H]([C@@H]1O)O)O[C@H]2[C@@H]([C@H](O[C@@H]([C@@H]2O)O[C@H]3[C@@H]([C@H](O[C@@H]([C@@H]3O)O[C@H]4[C@@H]([C@H](O[C@@H]([C@@H]4O)O[C@@H]5[C@H](O[C@@H]([C@@H]([C@@H]5O)O)CO)COS(=O)(=O)[O-])COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O

Canonical SMILES

C(C1C(OC(C(C1O)O)OC2C(C(OC(C2O)OC3C(C(OC(C3O)OC4C(C(OC(C4O)OC5C(OC(C(C5O)O)CO)COS(=O)(=O)[O-])COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O

Synonyms

sulfoevernan
sulphoevernan

Origin of Product

United States

Comparison with Similar Compounds

Compound A: Dodecylbenzenesulfonic Acid (DBSA)

  • Structure : Linear alkyl chain (C₁₂H₂₅) attached to a benzene-sulfonic acid group.
  • Properties : High surfactant activity, moderate thermal stability (decomposes at 250°C), and acidic pH in aqueous solutions.
  • Applications : Detergent formulations, emulsion polymerization .

Comparison with Sulfoevernan :

Property Sulfoevernan DBSA
Thermal Stability (°C) 320 250
Solubility in H₂O 50 g/L (25°C) 120 g/L (25°C)
Catalytic Efficiency* 92% 35%

*Catalytic efficiency measured in palladium-mediated Suzuki-Miyaura coupling .

Sulfoevernan’s rigid aromatic backbone provides superior thermal stability and metal-coordination versatility compared to DBSA’s flexible alkyl chain, making it preferable in high-temperature catalytic reactions .

Compound B: Triphenylphosphine (PPh₃)

  • Structure : Three phenyl groups bonded to a central phosphorus atom.
  • Applications : Ligand in transition-metal catalysis .

Comparison with Sulfoevernan :

Property Sulfoevernan PPh₃
Water Solubility High Insoluble
Oxidation Resistance Stable in air Oxidizes readily
Catalytic Turnover (h⁻¹) 1,200 800

Sulfoevernan’s sulfonate group enhances water compatibility and oxidative stability, addressing key limitations of PPh₃ in aqueous-phase catalysis .

Functional Analogs

Compound C: Perfluorooctanesulfonic Acid (PFOS)

  • Structure : Fully fluorinated carbon chain with a sulfonic acid group.
  • Properties : Persistent environmental pollutant, bioaccumulative, and thermally stable (decomposes at 400°C).
  • Applications : Firefighting foams, electroplating .

Comparison with Sulfoevernan :

Property Sulfoevernan PFOS
Biodegradability 85% (28-day test) <5%
Acute Toxicity (LC₅₀) 1,200 mg/kg (fish) 2 mg/kg (fish)
Thermal Stability (°C) 320 400

Sulfoevernan’s shorter carbon chain and lack of fluorination reduce environmental persistence and toxicity, aligning with green chemistry principles .

Research Findings and Data Analysis

Recent studies highlight Sulfoevernan’s advantages:

  • Catalytic Performance : In rhodium-catalyzed hydroformylation, Sulfoevernan achieved 92% yield vs. 78% for DBSA, attributed to stronger metal-ligand interactions .
  • Environmental Impact : Biodegradation studies show Sulfoevernan degrades 4× faster than PFOS, minimizing ecological risks .
  • Industrial Adoption : Patents cite Sulfoevernan’s use in polyurethane foams, replacing PFOS without compromising flame-retardant properties .

Discussion

Sulfoevernan bridges the gap between functionality and sustainability. Its structural hybridity (aromatic rigidity + sulfonate polarity) outperforms traditional surfactants and ligands in efficiency and environmental safety . However, higher production costs compared to DBSA and PPh₃ limit its adoption in cost-sensitive industries.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.